10.1039/C5TA03766B | Defect- and S-rich ultrathin MoS2 nanosheet embedded N-doped carbon nanofibers for efficient hydrogen evolution†

Defect- and S-rich ultrathin MoS2 nanosheet embedded N-doped carbon nanofibers for efficient hydrogen evolution†

Journal of Materials Chemistry A Pub Date: 2015-06-24 DOI: 10.1039/C5TA03766B

Abstract

As advanced catalysts for hydrogen evolution reaction (HER), MoS₂-based electrocatalysts have attracted tremendous attention due to their enhanced HER activity. Herein, a facile method is reported to prepare a new type of defect- and S-rich ultrathin MoS₂ nanosheet embedded N-doped carbon nanofiber composite (MoS₂/NCNFs), which demonstrates a small HER overpotential of 135 mV at 10 mA cm⁻² and a large cathodic current density of 65.6 mA cm⁻² at only 200 mV. Furthermore, a small Tafel slope of 48 mV dec⁻¹, a large exchange current density of 24.2 μA cm⁻², as well as superior cycling stability are obtained. This success of embedding defect- and S-rich ultrathin MoS₂ nanosheets in N-doped carbon nanofibers paves a new avenue for highly efficient catalysts for HER in the near future.

Share View Original Text

Recommended Literature

[1] Electroluminescence of [Ru(bpy)3]2+ at gold and silver screen-printed electrodes followed by real-time spectroelectrochemistry† Daniel Martín-Yerga,Alejandro Pérez-Junquera,David Hernández-Santos,Pablo Fanjul-BoladoPhys. Chem. Chem. Phys., 2017,19, 22633-22637 10.1039/C7CP04568A
[2] Inside front cover J. Mater. Chem., 2006,16, 3346-3346 10.1039/B611100A
[3] Preorganized helical chirality controlled homochiral self-assembly and circularly polarized luminescence of a quadruple-stranded Eu2L4 helicate† Dalton Trans., 2020,49, 3312-3320 10.1039/D0DT00062K
[4] Effective conversion of biomass-derived ethyl levulinate into γ-valerolactone over commercial zeolite supported Pt catalysts† Chu-Bai Chen,Meng-Yuan Chen,Bakht Zada,Ying-Jie Ma,Long Yan,Qing Xu,Wen-zhi Li,Qing-Xiang Guo,Yao FuRSC Adv., 2016,6, 112477-112485 10.1039/C6RA24323A
[5] Immunological quantitative detection of dicofol in medicinal materials† Lu Lin,Xinxin Xu,Shanshan Song,Liguang Xu,Yingyue Zhu,Hua Kuang,Liqiang Liu,Chuanlai XuAnalyst, 2022,147, 3478-3485 10.1039/D2AN00462C
[6] Proceedings of the Society of Public Analysts and other Analytical Chemists Analyst, 1952,77, 498-498 10.1039/AN9527700498
[7] Inside front cover Polym. Chem., 2017,8, 6584-6584 10.1039/C7PY90175E
[8] High electroactive material loading on a carbon nanotube/carbon nanofiber as an advanced free-standing electrode for asymmetric supercapacitors† Yingchun Zhu,Bingshe Xu,Xueji ZhangChem. Commun., 2019,55, 4083-4086 10.1039/C9CC01277J
[9] Contents list New J. Chem., 2017,41, 1877-1888 10.1039/C7NJ90019H
[10] o-Mercapto-azo-compounds. Part IV. Preparation and debenzylation of 1-(2-benzylthiophenylazo)-2-naphthol and 1-(1-benzylthio-2-naphthyl-azo)-2-naphthol J. Chem. Soc., 1954, 82-90 10.1039/JR9540000082

Journal Name：Journal of Materials Chemistry A

Research Products

1,2-thiazole-5-carboxylic acid

CAS no.: 10271-85-9
3-(5-Methyl-1,2,4-oxadiazol-3-yl)benzenesulfonyl Chloride

CAS no.: 10185-62-3
N,N-Bis(2-chloro-6-fluorobenzyl)hydroxylamine

CAS no.: 175136-75-1
Zinc,bromo(4-fluorophenyl)-

CAS no.: 181705-93-1
1-Pentanol-d11

CAS no.: 126840-22-0
Ac-VEID-pNA, Colorimetric Substrate

CAS no.: 189684-54-6
Guanosine, 5'-[hydrogen(phosphonomethyl)phosphonate], sodium salt (9CI)

CAS no.: 161308-39-0
N',2-Bis(3,5-dichloro-2-hydroxyphenyl)diazenecarbohydrazonoyl cyanide

CAS no.: 114592-65-3
L-Isoleucine,L-arginyl-L-asparaginyl-L-isoleucyl-L-alanyl-L-a-glutamyl-L-isoleucyl-L-isoleucyl-L-lysyl-L-a-aspartyl-

CAS no.: 120180-27-0
trans-(1S,3R)-ACPD

CAS no.: 111900-32-4